Cas no 859928-95-3 (859928-95-3)

859928-95-3 structure
859928-95-3 structure
Product Name:859928-95-3
CAS No:859928-95-3
MF:C35H46N2O6
MW:590.74955034256
MDL:MFCD10574882
CID:718091
Update Time:2025-06-19

859928-95-3 Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanol,4-methylene-3-[2-[tetrahydro-7a-methyl-1-(1,4,5-trimethyl-2-hexenyl)-4(3aH)-indanylidene]ethylidene]-,3,5-dinitrobenzoate (6CI)
    • 3,5-DINITRO-BENZOIC ACID-4-METHYLENE-3-{2-[7A-METHYL-1-(1,4,5-TRIMETHYL-HEX-2-ENYL)-OCTAHYDRO-INDEN-4-YLIDENE]-ETHYLIDE...
    • 3,5-Dinitro-benzoic acid-4-methylene-3-{2-[7a-methyl-1-(1,4,5-trimethyl-hex-2-enyl)-octahydro-inden-4-ylidene]-ethylidene}-cyclohexyl ester(Vitamin D2-3',5'-dinitrobenzoate)
    • Cyclohexanol,4-methylene-3-[2-[tetrahydro-7a-methyl-1-(1,4,5-trimethyl-2-hexenyl)-4(3aH)-indanylidene]ethylidene]-,3,5-dinitr
    • Vitamin D2-3',5'-dinitrobenzoate
    • CID 126963805
    • [(1S,3Z)-3-[(2E)-2-[(1R,3aS,7aR)-7a-Methyl-1-[(E,1R,4R)-1,4,5-trimethylhex-2-enyl]-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylene-cyclohexyl] 3,5-dinitrobenzoate
    • Cyclohexanol, 4-methylene-3-[2-[tetrahydro-7a-methyl-1-(1,4,5-trimethyl-2-hexenyl)-4(3aH)-indanylidene]ethylidene]-, 3,5-dinitrobenzoate
    • Cyclohexanol, 4-methylene-3-[2-[tetrahydro-7a-methyl-1-(1,4,5-trimethyl-2-hexenyl)-4(3aH)-indanylidene]ethylidene]-, 3,5-dinitrobenzoate (6CI)
    • 859928-95-3
    • MDL: MFCD10574882
    • Inchi: 1S/C35H46N2O6/c1-22(2)23(3)9-10-25(5)32-15-16-33-26(8-7-17-35(32,33)6)12-13-27-20-31(14-11-24(27)4)43-34(38)28-18-29(36(39)40)21-30(19-28)37(41)42/h9-10,12-13,18-19,21-23,25,31-33H,4,7-8,11,14-17,20H2,1-3,5-6H3/t23-,25+,31-,32+,33-,35+/m0/s1
    • InChI Key: LECFLFJCNVVCCI-BRHURQBYSA-N
    • SMILES: O(C(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O)[C@H]1CCC(=C)C(C1)=CC=C1CCC[C@@]2(C)[C@H]1CC[C@@H]2[C@@H](C=C[C@H](C)C(C)C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 8
  • Complexity: 1140
  • Topological Polar Surface Area: 118

Experimental Properties

  • Density: 1.16±0.1 g/cm3(Predicted)
  • Boiling Point: 669.5±55.0 °C(Predicted)

859928-95-3 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB465105-10 mg
Vitamin D2-3',5'-dinitrobenzoate; .
859928-95-3
10mg
€65.00 2023-07-18
abcr
AB465105-100 mg
Vitamin D2-3',5'-dinitrobenzoate; .
859928-95-3
100MG
€315.00 2023-07-18
abcr
AB465105-1 g
Vitamin D2-3',5'-dinitrobenzoate; .
859928-95-3
1g
€1,265.00 2023-07-18
abcr
AB465105-10mg
Vitamin D2-3',5'-dinitrobenzoate; .
859928-95-3
10mg
€65.00 2025-04-16
abcr
AB465105-100mg
Vitamin D2-3',5'-dinitrobenzoate; .
859928-95-3
100mg
€315.00 2025-04-16
abcr
AB465105-1g
Vitamin D2-3',5'-dinitrobenzoate; .
859928-95-3
1g
€1265.00 2025-04-16
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
A01_1411070-10mg
3,5-Dinitro-benzoic acid-4-methylene-3-{2-[7a-methyl-1-(1,4,5-trimethyl-hex-2-enyl)-octahydro-inden-4-ylidene]-ethylidene}-cyclohexyl ester(Vitamin D2-3',5'-dinitrobenzoate)
859928-95-3 nan
10mg
¥1247.00 2025-04-12
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
A01_1411070-100mg
3,5-Dinitro-benzoic acid-4-methylene-3-{2-[7a-methyl-1-(1,4,5-trimethyl-hex-2-enyl)-octahydro-inden-4-ylidene]-ethylidene}-cyclohexyl ester(Vitamin D2-3',5'-dinitrobenzoate)
859928-95-3 nan
100mg
¥5124.00 2025-04-12

Additional information on 859928-95-3

Exploring the Potential of Compound CAS NO 859928-95-3 in Biomedical Applications

The compound 859928-95-3 has emerged as a subject of significant interest in recent biomedical research. This novel compound holds promise for a variety of therapeutic applications, particularly in the fields of oncology and inflammation. Its unique chemical structure contributes to its potential efficacy, making it a focal point for scientific investigation.

Recent studies have demonstrated that 859928-95-3 exhibits strong anti-inflammatory properties, which could be harnessed for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Moreover, its anticancer activity has been explored in preclinical models, showing remarkable efficacy against various cancer cell lines.

The development of 859928-95-3 was driven by the need for more effective and targeted therapies in oncology. Its distinct mechanism of action sets it apart from conventional chemotherapeutic agents, potentially reducing adverse effects while enhancing therapeutic outcomes.

One of the most compelling aspects of 859928-95-3 is its ability to modulate multiple cellular pathways simultaneously. This multi-target approach not only enhances its therapeutic potential but also provides a foundation for personalized medicine strategies. Clinical trials are currently underway to further validate these findings and assess safety profiles.

Furthermore, advancements in drug delivery systems have enabled the optimization of 859928-95-3's pharmacokinetics, improving bioavailability and minimizing off-target effects. These innovations underscore its potential as a next-generation therapeutic agent.

In conclusion, 859928-95-3 represents a groundbreaking discovery in the biomedical field, offering new avenues for treating complex diseases. Its unique properties and versatile applications position it as a leading candidate in contemporary drug development research.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd